Cas no 954277-06-6 (3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid)

• Product Name: 3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• CAS No: 954277-06-6
• MF: C₁₆H₁₁FN₂O₃
• MW: 298.268547296524
• CID: 5225621
• Update Time: 2025-11-07

3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(2-fluorophenyl)-

• Inchi： 1S/C16H11FN2O3/c17-11-4-2-1-3-9(11)12-7-10(16(20)21)13-14(8-5-6-8)19-22-15(13)18-12/h1-4,7-8H,5-6H2,(H,20,21)
• InChI Key： HSCNSRQQNPFKTB-UHFFFAOYSA-N
• SMILES： C12ON=C(C3CC3)C1=C(C(O)=O)C=C(C1=CC=CC=C1F)N=2

Additional information on 3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid

Exploring the Properties and Applications of 3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid (CAS No. 954277-06-6)

The compound 3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid (CAS No. 954277-06-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused oxazolo[5,4-b]pyridine core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative drug candidates and functional materials. The cyclopropyl and fluorophenyl substituents in this molecule contribute to its stability and lipophilicity, which are critical factors in drug design. These properties align with current trends in medicinal chemistry, where researchers prioritize compounds with improved bioavailability and target specificity. This compound's carboxylic acid moiety further enhances its versatility, enabling derivatization for tailored applications.

One of the most searched questions in the field is: "What are the synthetic routes for oxazolo[5,4-b]pyridine derivatives?" The synthesis of 3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and efficiency. These methods are often discussed in academic forums and patent literature, reflecting the compound's industrial relevance.

From an SEO perspective, keywords like "oxazolo[5,4-b]pyridine synthesis" and "fluorophenyl heterocycles in drug discovery" are highly relevant. These terms resonate with chemists and researchers seeking cutting-edge insights. Additionally, the compound's potential role in addressing antibiotic resistance and chronic diseases aligns with global health priorities, making it a topic of interest in both scientific and public domains. Its mechanism of action, though not fully elucidated, is hypothesized to involve modulation of cellular signaling pathways.

Environmental and green chemistry considerations are also pivotal. The fluorine atom in the 2-fluorophenyl group introduces challenges in terms of biodegradability, prompting studies on eco-friendly alternatives or degradation methods. This aspect is crucial for industries aiming to comply with sustainability regulations while maintaining efficacy. Analytical techniques like HPLC and NMR are routinely employed to characterize the compound, ensuring purity and consistency for research or commercial use.

In conclusion, 3-cyclopropyl-6-(2-fluorophenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid represents a compelling case study in modern organic chemistry. Its structural complexity and functional adaptability position it at the forefront of innovation in pharmaceutical development and beyond. As research progresses, this compound may unlock new possibilities in therapeutic interventions and material science, solidifying its place in the scientific lexicon.